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molecular formula C8H7BrO2 B1266670 6-Bromo-1,4-benzodioxane CAS No. 52287-51-1

6-Bromo-1,4-benzodioxane

Cat. No. B1266670
CAS RN: 52287-51-1
M. Wt: 215.04 g/mol
InChI Key: LFCURAJBHDNUNG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06235771B1

Procedure details

To a mixture of 1,4-benzodioxane (5.0 g) and sodium carbonate (5.9 g) in hexane (100 ml) was added dropwise at room temperature a solution of bromine (1.9 ml) in hexane (20 ml) for 1 hour and the mixture was stirred for 1 hour. To the mixture was added an aqueous solution of sodium thiosulfate, and the mixture was extracted with ethyl acetate. The organic layer was washed with saturated brine, dried with magnesium sulfate and concentrated under reduced pressure to give orange oil of 6-bromo-2,3-dihydro-1,4-benzodioxine (7.48 g).
Name
1,4-benzodioxane
Quantity
5 g
Type
reactant
Reaction Step One
Name
sodium carbonate
Quantity
5.9 g
Type
reactant
Reaction Step One
Name
hexane
Quantity
100 mL
Type
solvent
Reaction Step One
Name
bromine
Quantity
1.9 mL
Type
reactant
Reaction Step Two
Name
hexane
Quantity
20 mL
Type
solvent
Reaction Step Two
Name
sodium thiosulfate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
6-bromo-2,3-dihydro-1,4-benzodioxine

Identifiers

REACTION_CXSMILES
[O:1]1[C:6]2[CH:7]=[CH:8][CH:9]=[CH:10][C:5]=2[O:4][CH2:3][CH2:2]1.C(=O)([O-])[O-].[Na+].[Na+].[Br:17]Br.S([O-])([O-])(=O)=S.[Na+].[Na+]>CCCCCC>[Br:17][C:9]1[CH:8]=[CH:7][C:6]2[O:1][CH2:2][CH2:3][O:4][C:5]=2[CH:10]=1 |f:1.2.3,5.6.7|

Inputs

Step One
Name
1,4-benzodioxane
Quantity
5 g
Type
reactant
Smiles
O1CCOC2=C1C=CC=C2
Name
sodium carbonate
Quantity
5.9 g
Type
reactant
Smiles
C([O-])([O-])=O.[Na+].[Na+]
Name
hexane
Quantity
100 mL
Type
solvent
Smiles
CCCCCC
Step Two
Name
bromine
Quantity
1.9 mL
Type
reactant
Smiles
BrBr
Name
hexane
Quantity
20 mL
Type
solvent
Smiles
CCCCCC
Step Three
Name
sodium thiosulfate
Quantity
0 (± 1) mol
Type
reactant
Smiles
S(=S)(=O)([O-])[O-].[Na+].[Na+]

Conditions

Stirring
Type
CUSTOM
Details
the mixture was stirred for 1 hour
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

EXTRACTION
Type
EXTRACTION
Details
the mixture was extracted with ethyl acetate
WASH
Type
WASH
Details
The organic layer was washed with saturated brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried with magnesium sulfate
CONCENTRATION
Type
CONCENTRATION
Details
concentrated under reduced pressure

Outcomes

Product
Details
Reaction Time
 1 h
Name
6-bromo-2,3-dihydro-1,4-benzodioxine
Type
product
Smiles
BrC1=CC2=C(OCCO2)C=C1
Measurements
Type Value Analysis
AMOUNT: MASS 7.48 g

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.